![molecular formula C16H16ClF2NO4S B6215000 2-[2-(benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate CAS No. 2742659-20-5](/img/no-structure.png)
2-[2-(benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate
Overview
Description
2-[2-(benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate (or BEC-DFA) is a novel organic compound that has attracted considerable attention in recent years due to its potential as a synthetic reagent, as well as its potential applications in scientific research. BEC-DFA is a small molecule consisting of an aromatic ring, two ether groups, and a difluoroacetate group. It has been synthesized in a variety of ways, and it has been used in a variety of scientific research applications.
Scientific Research Applications
BEC-DFA has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of novel organic compounds, as a catalyst in organic synthesis, and as a substrate for the study of enzyme-catalyzed reactions. In addition, BEC-DFA has been used in the study of the mechanisms of drug action, as well as in the study of the biochemical and physiological effects of drugs.
Mechanism of Action
The mechanism of action of BEC-DFA is not yet fully understood. However, it is believed that BEC-DFA acts as a catalyst in organic synthesis by promoting the formation of new bonds between molecules. In addition, BEC-DFA is believed to act as a substrate for enzyme-catalyzed reactions, allowing for the study of the mechanisms of drug action.
Biochemical and Physiological Effects
The biochemical and physiological effects of BEC-DFA are not yet fully understood. However, it is believed that BEC-DFA may have a variety of effects on the body, including the regulation of enzyme activity, the modulation of gene expression, and the regulation of cell signaling pathways. In addition, BEC-DFA may have anti-inflammatory and anti-cancer properties.
Advantages and Limitations for Lab Experiments
The use of BEC-DFA in laboratory experiments has a number of advantages. BEC-DFA is relatively inexpensive and can be synthesized in a variety of ways. In addition, BEC-DFA is a small molecule, which makes it ideal for use in small-scale experiments. However, there are some limitations to the use of BEC-DFA in laboratory experiments. For example, BEC-DFA can be toxic in high concentrations, and it can be difficult to obtain pure samples of BEC-DFA.
Future Directions
The potential future directions for BEC-DFA are numerous. BEC-DFA could be used in the development of novel organic compounds, as well as in the study of the mechanisms of drug action. In addition, BEC-DFA could be used in the study of the biochemical and physiological effects of drugs, as well as in the study of the regulation of gene expression and cell signaling pathways. Finally, BEC-DFA could be used in the development of new therapeutic agents, such as anti-inflammatory and anti-cancer drugs.
Synthesis Methods
BEC-DFA has been synthesized using a variety of methods. The most common method is the reaction of 2-chloro-1,3-thiazol-4-yl-2,2-difluoroacetate with benzyl alcohol in the presence of a base. This reaction produces BEC-DFA in high yields. Other methods include the reaction of 2-chloro-1,3-thiazol-4-yl-2,2-difluoroacetate with ethyl chloroformate in the presence of a base, the reaction of 2-chloro-1,3-thiazol-4-yl-2,2-difluoroacetate with ethyl iodide in the presence of a base, and the reaction of 2-chloro-1,3-thiazol-4-yl-2,2-difluoroacetate with benzyl bromide in the presence of a base.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-[2-(benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate' involves the reaction of 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetic acid with 2-(benzyloxy)ethanol followed by esterification with ethyl chloroformate. The resulting intermediate is then treated with sodium hydroxide to obtain the final product.", "Starting Materials": [ "2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetic acid", "2-(benzyloxy)ethanol", "ethyl chloroformate", "sodium hydroxide" ], "Reaction": [ "Step 1: 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetic acid is reacted with 2-(benzyloxy)ethanol in the presence of a catalyst such as p-toluenesulfonic acid to form the intermediate 2-[2-(benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate.", "Step 2: The intermediate is then treated with ethyl chloroformate and a base such as triethylamine to form the corresponding ethyl ester.", "Step 3: The final step involves the hydrolysis of the ester using sodium hydroxide to obtain the desired product, 2-[2-(benzyloxy)ethoxy]ethyl 2-(2-chloro-1,3-thiazol-4-yl)-2,2-difluoroacetate." ] } | |
CAS RN |
2742659-20-5 |
Molecular Formula |
C16H16ClF2NO4S |
Molecular Weight |
391.8 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
